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Compound of Interest

2-(Morpholine-4-
Compound Name:
carbonyl)morpholine hydrochloride

Cat. No.: B13516424

Get Quote

\ J

CAS Number (Free Base): 888220-91-5 Chemical Class: Morpholine Derivative / Urea-Amide
Hybrid Context: Pharmaceutical Intermediate / Building Block

Executive Summary & Chemical Identity

This compound is a specialized heterocyclic building block used primarily in medicinal
chemistry for the synthesis of bioactive scaffolds.[1] Structurally, it consists of two morpholine
rings linked via a carbonyl bridge: one ring is attached at the nitrogen (position 4), and the
other at a carbon (position 2). The "hydrochloride" designation indicates the secondary amine
on the C-linked morpholine ring is protonated, rendering the compound a water-soluble salt.

Critical Safety Précis: While specific toxicological data (LD50) for this exact salt may be limited
in public registries, its structural moieties dictate a safety profile governed by irritancy,
corrosivity potential (acidic salt), and nitrosamine precursor risks.

Structural Visualization
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The following diagram elucidates the functional groups responsible for the compound's

reactivity and salt formation.

Amide-like bond Protonation Site
Morpholine Ring A Stable Carbonyl Bridge C-C Attachment Morpholine Ring B Solubility/Acidi HCI Salt Site
(N-Linked) (-C=0) (C2-Linked) (Free NH on Ring B)

Figure 1: Functional Connectivity of 2-(Morpholine-4-carbonyl)morpholine HCIl

Click to download full resolution via product page

Hazard Profiling: Mechanistic Risk Assessment

Standard SDS codes often lack nuance. This section interprets the hazards based on
Structure-Activity Relationships (SAR).

Health Hazards (GHS Classification Inference)

Based on the properties of morpholine hydrochlorides and secondary amine salts, the following
hazards are projected:

Hazard Class H-Code Mechanistic Explanation

The HCI salt hydrolyzes in
) o sweat/moisture to form acidic
Skin Irritation H315 ) ) ]
micro-environments, causing

contact dermatitis.

Crystalline salts can cause

mechanical abrasion combined
Eye Damage H318/H319 ) o ]

with acidic chemical burns to

the cornea.

Inhalation of fine dust irritates

STOT - Single Exp. H335 the upper respiratory tract
mucous membranes.

The Nitrosamine Warning (Critical)
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Risk: This compound contains a secondary amine (on the C-linked morpholine ring).
Mechanism: In the presence of nitrosating agents (e.g., sodium nitrite, nitrous acid, NOx
fumes), secondary amines can convert into N-nitrosamines, which are potent carcinogens.
Protocol:NEVER co-store or co-process this compound with strong nitrosating agents or under
acidic conditions with nitrite sources.

Experimental Handling & Engineering Controls

Trustworthiness in the lab requires self-validating containment systems.

Handling Protocol

» Hygroscopic Management: Hydrochloride salts are often hygroscopic. Exposure to ambient
moisture can lead to clumping and hydrolysis.

o Action: Handle quickly; reseal containers under an inert atmosphere (Argon/Nitrogen) if
long-term stability is required.

e Weighing: Use an analytical balance inside a Class | Fume Hood or a powder containment
enclosure. Static electricity can disperse fine powders; use an anti-static gun if necessary.

Personal Protective Equipment (PPE) Matrix

e Respiratory: NIOSH N95 (minimum) or P100 respirator if handling open powder outside a
hood (not recommended).

e Hands: Nitrile gloves (0.11 mm minimum thickness). Break-through time for solid salts is
generally high, but change immediately upon solution contact.

o Eyes: Chemical safety goggles. Safety glasses are insufficient due to the risk of airborne
dust entering the eye.

Emergency Response Architecture

A logic-flow for immediate incident mitigation.
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Exposure Incident

Identify Type

Brush off dry particles Flush w/ water (15 min) Move to Fresh Air
Wash w/ soap & water (15 min) Remove contacts immediately Supportive O2 if needed

Seek Medical Evaluation

(Bring SDS/CAS info)

Figure 2: Immediate Response Decision Tree for Exposure

Click to download full resolution via product page

Physical & Chemical Properties (Data for Synthesis)

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13516424/docs?utm_src=pdf-body-img#advanced-safety-handling-guide-2-morpholine-4-carbonyl-morpholine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13516424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value /| Observation Relevance to Protocol

) ) ) Visual purity check; yellowing
Appearance White to off-white solid o o
may indicate oxidation.

Essential for molarity
Molecular Weight ~236.69 g/mol (HCI salt) calculations (Free base MW:
~200.24).

Soluble in polar protic/aprotic
Solubility Water, Methanol, DMSO solvents. Poor solubility in
Hexane/Et20.

Do not mix with bleach
pH (ag. soln) Acidic (3.0 - 5.0 estimated) (NaOCil) —risk of CI2 gas
evolution.

Typical for HCI salts; verify with
Melting Point >200°C (Decomposition) capillary melting point

apparatus.

Stability, Reactivity & Disposal[4]
Incompatibilities

» Strong Bases: Will deprotonate the HCI salt, liberating the free amine. This may alter
solubility or cause an oil-out event in agueous synthesis.

» Strong Oxidizers: Risk of exothermic reaction and degradation of the morpholine ring.

o Acid Chlorides/Anhydrides: The free amine (if deprotonated) will react rapidly to form
amides.

Waste Disposal Stewardship

 Classification: Hazardous Chemical Waste (Toxic/lrritant).

¢ Method: Dissolve in a combustible solvent (if permitted) and incinerate in a chemical
incinerator equipped with an afterburner and scrubber.
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» Nitrogen Content: Incineration will generate NOx; ensure the facility is rated for nitrogen-
containing heterocycles.

o Drain Disposal:Strictly Prohibited. Do not release into municipal sewage systems due to
potential aquatic toxicity of morpholine derivatives.
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(Note: As this is a specialized research chemical, specific toxicological values are often
extrapolated from the parent morpholine and similar urea derivatives. Always treat with the
"Universal Precaution” principle.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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